![molecular formula C12H14N2OS B2539199 (Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide CAS No. 444557-19-1](/img/structure/B2539199.png)
(Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide, also known as BCTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCTP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in various physiological and pathological processes.
Scientific Research Applications
(Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide has been extensively used in scientific research to study the role of mGluR5 in various physiological and pathological processes. It has been shown to have potential applications in the treatment of various neurological and psychiatric disorders, such as anxiety, depression, schizophrenia, and drug addiction. This compound has also been used to study the role of mGluR5 in synaptic plasticity, learning, and memory.
Mechanism of Action
(Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide acts as a selective antagonist of mGluR5 by binding to the allosteric site of the receptor. This results in the inhibition of the downstream signaling pathways that are activated by mGluR5, such as the phospholipase C (PLC) pathway and the mitogen-activated protein kinase (MAPK) pathway. This leads to a decrease in the release of neurotransmitters, such as glutamate, and a reduction in the excitability of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, such as the modulation of synaptic plasticity, the regulation of neuronal excitability, and the modulation of the release of neurotransmitters. This compound has also been shown to have potential neuroprotective effects and to reduce the neuroinflammation associated with various neurological disorders.
Advantages and Limitations for Lab Experiments
(Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide has several advantages for lab experiments, such as its selectivity for mGluR5 and its ability to penetrate the blood-brain barrier. However, this compound also has some limitations, such as its potential off-target effects and the need for high concentrations to achieve its desired effects.
Future Directions
There are several future directions for the study of (Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide and its potential applications in scientific research. One direction is to study the role of mGluR5 in the regulation of the immune system and its potential applications in the treatment of autoimmune disorders. Another direction is to investigate the potential of this compound as a therapeutic agent for neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to optimize the synthesis method of this compound and to develop more potent and selective mGluR5 antagonists.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. It acts as a selective antagonist of mGluR5 and has been shown to have potential applications in the treatment of various neurological and psychiatric disorders. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound and its potential applications in scientific research.
Synthesis Methods
(Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide can be synthesized using a multi-step process that involves the reaction of 2-bromo-3-thiophenecarboxaldehyde with butylamine, followed by the addition of cyanoacetic acid and a Wittig reaction with (Z)-2-bromo-3-(4,5-dimethoxy-2-nitrophenyl)prop-2-enoate. The final product is obtained through a reduction reaction with lithium aluminum hydride.
properties
IUPAC Name |
(Z)-N-butyl-2-cyano-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c1-2-3-6-14-12(15)10(9-13)8-11-5-4-7-16-11/h4-5,7-8H,2-3,6H2,1H3,(H,14,15)/b10-8- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUUHRBTWJLZQSM-NTMALXAHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(=CC1=CC=CS1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCNC(=O)/C(=C\C1=CC=CS1)/C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.